Methyl 2-amino-2-(4-fluorophenyl)acetate

• IUPAC Name: methyl 2-amino-2-(4-fluorophenyl)acetate
• InChI: InChI=1S/C9H10FNO2/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8H,11H2,1H3
• InChI Key: MWURXQVPORPSQD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)F)N
• Molecular Formula: C9H10FNO2
• Molecular Weight: 183.18 g/mol

Description

“Methyl 2-amino-2-(4-fluorophenyl)acetate” is a chemical compound with the molecular formula C9H10FNO2. It has a molecular weight of 183.18 g/mol.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2-fluoroaniline with methyl chloroacetate under basic conditions, followed by purification through recrystallization.

Molecular Structure Analysis

The molecular structure of “Methyl 2-amino-2-(4-fluorophenyl)acetate” includes a chiral center, which means it exists in two enantiomeric forms that are mirror images of each other. The InChI code for this compound is InChI=1S/C9H10FNO2/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8H,11H2,1H3.

Chemical Reactions Analysis

The chemical reactions involving “Methyl 2-amino-2-(4-fluorophenyl)acetate” are not well-documented in the literature. More research is needed to fully understand its reactivity and potential applications in chemical synthesis.

Physical And Chemical Properties Analysis

“Methyl 2-amino-2-(4-fluorophenyl)acetate” is a white crystalline solid with a melting point of 119-121°C. It is soluble in water, chloroform, and ethanol but slightly soluble in ether and benzene.

Scientific Research Applications

Pharmaceuticals:

• Lamotrigine Synthesis: FMA serves as a crucial intermediate in the synthesis of lamotrigine, an anticonvulsant drug used to treat epilepsy.
• Antimitotic Activity : FMA exhibits high antimitotic activity against human tumor cells, making it a potential candidate for cancer research.
• Agrochemicals: Difenoconazole Synthesis: Researchers utilize FMA in the synthesis of difenoconazole, a fungicide that protects crops from fungal diseases.

Biological Studies:

• Antiviral Properties : Indole derivatives, including FMA, possess antiviral activity. For instance, FMA inhibits influenza A with an IC50 of 7.53 μmol/L.
• Other Biological Effects : FMA may exhibit antioxidant, antimicrobial, and antitubercular properties.

Safety and Hazards

Safety data for “Methyl 2-amino-2-(4-fluorophenyl)acetate” suggests that it should be handled with care to avoid dust formation and inhalation of mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn.

Mechanism of Action

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways, leading to downstream effects .

Result of Action

Similar compounds have been shown to have various effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action of similar compounds .

Synthesis routes and methods I

Procedure details

4-Fluoro-α-[(phenylmethyl)amino]benzeneacetic acid methyl ester hydrochloride (12.2 kg, 39.4 moles) was added to a slurry of 10% palladium-on-carbon (1.2 kg) in isopropanol (50 L). Ammonium formate (5.0 kg, 79.4 moles) was added and the batch was heated to 50° C. Progress of the reaction was monitored by HPLC. The batch was filtered through Hyflo Supercel and the filter cake was washed with isopropanol (25 L). The filtrate was evaporated to low volume and flushed with isopropyl acetate (50 L). The residue was dissolved in isopropyl acetate (30 L) and washed with 5% aqueous potassium phosphate (40 L), followed by saturated aqueous sodium chloride (10 L). The solution was evaporated under vacuum to give 5.79 kg (87% yield) of racemic α-amino-4-fluorobenzeneacetic acid methyl ester.

Synthesis routes and methods II

Procedure details